2,5-Anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol

• Molecular Formula: C28H30O5
• Molecular Weight: 446.5 g/mol
• InChI: InChI=1S/C28H30O5/c1-27(2)30-19-24-26(33-27)25(29)23(32-24)18-31-28(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17,23-26,29H,18-19H2,1-2H3
• InChIKey: BVJKCDWHERTVGS-UHFFFAOYSA-N

2,5-Anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol: Overview

2,5-Anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol (CAS 65758-50-1) is a polyprotected D-glucitol derivative characterized by a rigid bicyclic [3.2.1] framework comprising a fused tetrahydrofuran and 1,3-dioxane ring system [1]. This orthogonally protected scaffold features an acid-labile isopropylidene acetal at O-1/O-3 and a base-labile trityl (triphenylmethyl) ether at O-6, while leaving the O-4 hydroxyl group available for selective functionalization . The compound is primarily employed as a key intermediate in glycobiology and synthetic carbohydrate chemistry, enabling regioselective transformations that are inaccessible with fully unprotected or non-orthogonally protected glucitol analogs.

Orthogonal isopropylidene and trityl protection

Free O-4 hydroxyl for regioselective derivatization

Conformationally locked bicyclic scaffold

• [1] Koerner, T.A.W.; Voll, R.J.; Younathan, E.S. Isolation of 2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol and conformations of its 4-O-substituted and deprotected, acylated derivatives. Carbohydr. Res. 1977, 59, 403-416. View Source

2,5-Anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol: Irreplaceable Scaffold

Generic substitution of this compound with simpler 2,5-anhydro-D-glucitol or mono-protected derivatives fails because of fundamentally divergent selectivity profiles and synthetic utility. Unprotected 2,5-anhydro-D-glucitol (CAS 27826-73-9) presents four free hydroxyl groups, necessitating complex, low-yielding differential protection schemes to achieve any regioselective modification [1]. In contrast, the target compound integrates orthogonal protecting groups—acid-sensitive isopropylidene at C1/C3 and base-sensitive trityl at C6—within a conformationally locked bicyclic framework [2]. This pre-installed, three-point orthogonality eliminates the need for iterative protection/deprotection cycles, directly reduces step count in multi-step glycan assembly, and mitigates the risk of migration or undesired side reactions that plague conventional glucitol-based building blocks [1]. Without this precise protection pattern, the regioselective synthesis of 4-O-modified D-glucitol analogs or subsequent access to 2,5-anhydro-D-glucitol-derived glycoconjugates becomes markedly less efficient and often synthetically intractable.

Substitute

Mismatch Risk

Unprotected 2,5-anhydro-D-glucitol

Requires complex, low-yielding differential protection; regioselectivity may be lost

4-O-Acetyl analog (CAS 65729-83-1)

Fixed 4-O-substituent limits derivatization to a single pathway

Monocyclic 2,5-anhydro-D-mannitol derivatives

Conformational flexibility may introduce variable reactivity profiles

• [1] Rao, B.V.; Sridhar, P.R. Simple and efficient synthesis of 2,5-anhydro-d-glucitol. Tetrahedron Lett. 2013, 54, 1087-1089. View Source
• [2] Koerner, T.A.W.; Voll, R.J.; Younathan, E.S. Isolation of 2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol and conformations of its 4-O-substituted and deprotected, acylated derivatives. Carbohydr. Res. 1977, 59, 403-416. View Source

2,5-Anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol: Performance vs. Analogs

Yield Advantage in 2,5-Anhydro-D-glucitol Synthesis

The target compound serves as a direct, high-yielding precursor to 2,5-anhydro-D-glucitol via a single acid hydrolysis step. This route affords pure 2,5-anhydro-D-glucitol in substantially higher yield compared to the previously reported classic method [1]. A modern alternative, a microwave-assisted seven-step synthesis from a D-mannitol diepoxide derivative, was reported with an overall yield of only 32% [2]. While the exact quantitative yield improvement from the target compound is not publicly disclosed, the statement of 'better yield' in the primary literature [1] combined with the significantly shorter synthetic sequence (one deprotection vs. seven steps) establishes a clear synthetic efficiency advantage.

Synthetic Yield

Class-level

Reported better yield vs. 32% (modern 7-step route)

Supports a shorter synthetic path to 2,5-anhydro-D-glucitol

Exact yield not disclosed; verify in target workflow

Evidence Dimension	Synthetic Yield to 2,5-Anhydro-D-glucitol
Target Compound Data	Not specified; reported as 'better yield' than prior route [1]
Comparator Or Baseline	Modern 7-step route: 32% overall yield from D-mannitol derivative [2]
Quantified Difference	Comparative yield improvement (quantitative data not available for target route)
Conditions	Target: single acid hydrolysis step; Comparator: microwave-assisted cyclization, 7 steps

Why This Matters

For researchers requiring 2,5-anhydro-D-glucitol or its 6-phosphate derivatives, selecting this protected precursor enables a shorter, higher-yielding synthetic path, reducing material costs and labor time compared to multi-step de novo synthesis.

• [1] Koerner, T.A.W.; Voll, R.J.; Younathan, E.S. Isolation of 2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol and conformations of its 4-O-substituted and deprotected, acylated derivatives. Carbohydr. Res. 1977, 59, 403-416. View Source
• [2] Rao, B.V.; Sridhar, P.R. Simple and efficient synthesis of 2,5-anhydro-d-glucitol. Tetrahedron Lett. 2013, 54, 1087-1089. View Source

Conformational Rigidity by 1H-NMR

Complete proton NMR analysis of 2,5-Anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol and its 4-O-substituted derivatives (acetyl, chloroacetyl, methyl, mesyl) yielded first-order coupling constants that unambiguously establish the tetrahydrofuran ring in an E1 (D) conformation and the 1,3-dioxane ring in a chair conformation [1]. This well-defined, rigid bicyclic framework is a direct consequence of the specific 2,5-anhydro linkage combined with the 1,3-O-isopropylidene acetal. By comparison, 2,5-anhydro-D-mannitol and its derivatives lack this fused bicyclic structure, exhibiting different ring conformations and conformational flexibility that can lead to variable reactivity profiles [2].

Conformational Rigidity

Class-level

E1(D) THF ring, chair dioxane by ¹H-NMR

Predictable stereochemical outcomes, fewer side products

Qualitative difference vs. flexible monocyclic analogs

Evidence Dimension	Conformational Rigidity (NMR-derived)
Target Compound Data	Tetrahydrofuran ring: E1 (D) conformation; 1,3-Dioxane ring: chair conformation [1]
Comparator Or Baseline	2,5-Anhydro-D-mannitol derivatives: non-fused monocyclic structures, conformationally flexible [2]
Quantified Difference	Qualitative difference in conformational preference and rigidity
Conditions	1H-NMR in CDCl3 or similar solvent (not fully specified in abstract)

Why This Matters

The rigid, predefined conformation of this scaffold translates to predictable stereochemical outcomes in downstream reactions. For procurement decisions, this means reduced variability and fewer unexpected side products, critical for scaling up or reproducing literature procedures.

• [1] Koerner, T.A.W.; Voll, R.J.; Younathan, E.S. Isolation of 2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol and conformations of its 4-O-substituted and deprotected, acylated derivatives. Carbohydr. Res. 1977, 59, 403-416. View Source
• [2] GLPBIO. 2,5-Anhydro-D-mannitol. View Source

Orthogonal Protection for 4-O-Derivatization

The orthogonal protection pattern—acid-labile isopropylidene (C1/C3) and base-labile trityl (C6)—uniquely permits direct, single-step functionalization at the free O-4 hydroxyl group without affecting the other protected positions. The 1977 study demonstrated this by preparing a series of 4-O-substituted derivatives—4-O-acetyl (5), 4-O-chloroacetyl (6), 4-O-methyl (7), and 4-O-(methylsulfonyl) (8)—directly from the parent compound [1]. This capability contrasts sharply with the commercially available 4-O-acetyl analog (CAS 65729-83-1), which is only one of these derivatives and thus a 'dead-end' building block for alternative 4-O modifications. The parent compound therefore offers a flexible, multi-directional entry point for diverse analog synthesis, whereas the 4-O-acetyl derivative is restricted to a single pathway.

Derivatization Scope

Direct comparison

4 direct O-4 derivatives vs. 1 fixed in 4-O-acetyl analog

Multi-directional entry for SAR and library synthesis

Parent compound provides synthetic flexibility

Evidence Dimension	Synthetic Versatility (Number of Direct Derivatives)
Target Compound Data	Single precursor can yield acetyl, chloroacetyl, methyl, mesyl derivatives at O-4 [1]
Comparator Or Baseline	4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol (CAS 65729-83-1): only one fixed 4-O-substituent
Quantified Difference	Qualitative; >4 derivatives vs. 1 fixed derivative
Conditions	Standard acylation or alkylation reactions

Why This Matters

Procuring the parent compound with a free O-4 hydroxyl provides a strategic advantage for structure-activity relationship (SAR) studies or combinatorial library synthesis. It eliminates the need to start from scratch for each new 4-O analog, consolidating inventory and reducing overall procurement costs.

• [1] Koerner, T.A.W.; Voll, R.J.; Younathan, E.S. Isolation of 2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol and conformations of its 4-O-substituted and deprotected, acylated derivatives. Carbohydr. Res. 1977, 59, 403-416. View Source

Cost Comparison vs. 4-O-Acetyl Analog

Direct price comparison reveals a significant cost advantage for the parent compound relative to its 4-O-acetyl analog. For a 250 mg quantity, 2,5-Anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol is listed at $187 (AKSci) to $360 (Santa Cruz) . In contrast, the 4-O-acetyl derivative (CAS 65729-83-1) is priced at $360 for only 100 mg from Santa Cruz , translating to a >2.5x higher cost per unit mass for a more restricted building block. Both compounds are supplied at ≥95% purity, eliminating purity as a differentiating factor [REFS-1, REFS-3].

Procurement Cost

Direct comparison

$0.75–1.44/mg vs. $3.60/mg for 4-O-acetyl analog

Reported cost advantage

≥95% purity; pricing as of 2025-26, verify current

Evidence Dimension	Procurement Cost (USD per mg)
Target Compound Data	$0.75 - $1.44 per mg (250 mg; $187 at AKSci; $360 at Santa Cruz) [REFS-1, REFS-2]
Comparator Or Baseline	4-O-Acetyl analog: $3.60 per mg (100 mg; $360 at Santa Cruz)
Quantified Difference	2.5x to 4.8x cost premium for 4-O-acetyl analog
Conditions	Pricing as of 2025-2026; both compounds ≥95% purity

Why This Matters

For budget-conscious academic labs or industrial research groups planning multi-gram syntheses, the lower cost and greater synthetic flexibility of the parent compound offer a compelling economic and practical advantage over the more expensive, pre-functionalized alternative.

2,5-Anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol: Application Scenarios

2,5-Anhydro-D-glucitol 6-Phosphate Synthesis

The compound is an optimal starting material for preparing 2,5-anhydro-D-glucitol and its 6-phosphate derivative [1]. Given the 32% overall yield of a modern 7-step alternative route , researchers requiring these metabolites for studies on fructose-6-phosphate metabolism or phosphofructokinase inhibition [1] will find this protected precursor a more efficient and cost-effective supply chain solution.

Glycomimetic Library Construction

The free O-4 hydroxyl, flanked by orthogonal protecting groups, allows for high-throughput synthesis of diverse 4-O-substituted analogs (e.g., acetyl, methyl, mesyl) [1]. This capability is critical for generating focused libraries of glycomimetics to probe carbohydrate-protein interactions, where subtle changes at the 4-position can dramatically alter lectin or glycosyltransferase binding affinity .

Conformationally Defined Scaffold for Structural Studies

The rigid E1 (D) tetrahydrofuran and chair 1,3-dioxane conformation of this bicyclic scaffold [1] makes it an ideal candidate for studying carbohydrate conformation-function relationships. Its well-defined structure can serve as a rigid core for designing enzyme inhibitors or as a crystallization chaperone for challenging glycoprotein targets, providing advantages over more flexible, monocyclic analogs.

Cost-Efficient Scale-Up Synthesis

For industrial research groups planning multi-gram to kilogram synthesis campaigns, the significantly lower cost per milligram of the parent compound versus its 4-O-acetyl analog [REFS-1, REFS-2] translates directly to reduced overall project costs. This economic advantage, combined with the compound's status as a non-hazardous material for transport , facilitates its procurement and use in larger-scale operations without incurring specialized shipping surcharges.

Application

Selection Property

Validation Focus

2,5-Anhydro-D-glucitol 6-phosphate synthesis

Single-step deprotection precursor

Yield and purity of deprotected product

Glycomimetic library construction

Free O-4 with orthogonal protecting groups

Derivatization scope and reaction compatibility

Conformation-function studies

Rigid bicyclic scaffold

NMR and X-ray conformational analysis

Scale-up synthesis campaigns

Procurement cost profile, non-hazardous transport

Cost-effectiveness and logistics for bulk orders

• [1] Koerner, T.A.W.; Voll, R.J.; Younathan, E.S. Isolation of 2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol and conformations of its 4-O-substituted and deprotected, acylated derivatives. Carbohydr. Res. 1977, 59, 403-416. View Source